Cas no 2229160-86-3 (4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine)

• Product Name: 4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine
• CAS No: 2229160-86-3
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6556478
• PubChem ID: 165655351
• Update Time: 2025-07-24

4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine
• 2229160-86-3
• EN300-1989631

• Inchi： 1S/C13H19NO3/c1-13(2,14)5-4-9-6-11-12(17-8-16-11)7-10(9)15-3/h6-7H,4-5,8,14H2,1-3H3
• InChI Key： LJMQWJDFMMWDSC-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)CCC(C)(C)N)OC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.7Ų

Additional information on 4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine

Professional Introduction to Compound with CAS No. 2229160-86-3 and Product Name: 4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine

The compound identified by the CAS number 2229160-86-3 and the product name 4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 6-methoxy-1,3-dioxaindan moiety in its structure suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The dioxaindan scaffold, characterized by its oxygen-containing rings, has been extensively studied for its role in modulating various biological pathways. Specifically, derivatives of dioxaindan have shown promise in the inhibition of enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The incorporation of a 6-methoxy group further enhances the compound's potential by introducing additional electronic and steric effects that can fine-tune its interactions with biological targets.

The 2-methylbutan-2-amine portion of the molecule contributes to its overall lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME). By optimizing this structural element, researchers can improve the pharmacokinetic properties of the compound, making it more suitable for clinical use. Current studies indicate that such modifications can lead to increased bioavailability and reduced toxicity, key considerations in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the 6-methoxy-1,3-dioxaindan core with the 2-methylbutan-2-amine side chain creates a unique pharmacophore that may interact with multiple targets simultaneously. This multitarget engagement strategy has been increasingly recognized as a viable approach to developing drugs with broader therapeutic effects and reduced side effects. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in metabolic disorders and cardiovascular diseases.

Recent experimental investigations have further validated these predictions. In vitro assays have demonstrated that derivatives of this compound can effectively modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Moreover, animal models have shown that these compounds can attenuate inflammatory responses without significant off-target effects. These findings are particularly noteworthy given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) and their associated side effects.

The structural diversity offered by the 4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine scaffold also opens up possibilities for further chemical modification. Researchers can explore various synthetic pathways to introduce additional functional groups or alter existing ones, thereby tailoring the compound's properties to specific therapeutic needs. For instance, appending polar moieties could enhance water solubility, while hydrophobic substitutions might improve membrane permeability. Such flexibility is crucial in optimizing drug candidates for different delivery systems and patient populations.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. The pharmaceutical industry has invested heavily in advanced screening technologies to accelerate this process. High-throughput screening (HTS) platforms enable researchers to rapidly test thousands of compounds against various biological targets, while structure-based drug design (SBDD) leverages computational methods to predict how molecules will interact with proteins. These approaches have significantly reduced the time required to identify promising drug candidates.

The development of novel therapeutics also relies on collaboration between academia and industry. Academic researchers often generate innovative molecular structures based on their understanding of biological mechanisms, while pharmaceutical companies provide the resources necessary for large-scale synthesis and preclinical testing. This synergy has been instrumental in bringing new drugs to market faster than ever before. The case of 4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine exemplifies how interdisciplinary efforts can yield compounds with significant therapeutic potential.

In conclusion, the compound with CAS number 2229160-86-3 and product name 4-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylbutan-2-amine represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features suggest potential applications in treating various diseases, particularly those involving inflammation and metabolic disorders. With ongoing research and advancements in drug discovery technologies, this compound could soon contribute to improving patient outcomes worldwide.